N,N-Dimethyl-5-methylene-10,11-dihydro-5H-dibenzo(a,d)cycloheptene-10-ethylamine

• Molecular Formula: C20H23N
• Molecular Weight: 277.4 g/mol
• IUPAC Name: N,N-dimethyl-2-(2-methylidene-9-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenyl)ethanamine
• InChI: InChI=1S/C20H23N/c1-15-18-9-5-4-8-16(18)14-17(12-13-21(2)3)20-11-7-6-10-19(15)20/h4-11,17H,1,12-14H2,2-3H3
• InChI Key: ODNWXHGQXNJQFP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC1CC2=CC=CC=C2C(=C)C3=CC=CC=C13

Description

N,N-Dimethyl-5-methylene-10,11-dihydro-5H-dibenzo(a,d)cycloheptene-10-ethylamine is a useful research compound. Its molecular formula is C20H23N and its molecular weight is 277.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 8 g. (0.027 mole) of 10-(2-dimethylaminoethyl)-10,11-dihydro-5-methyl-5H-dibenzo[a,d]cyclohepten-5-ol and 250 ml. 2M-sulfuric acid is refluxed for 2 hours. The mixture is cooled in ice and made basic by the addition of solid potassium hydroxide. The mixture is extraced with methylene chloride. The methylene chloride is washed with water, dried over anhydrous magnesium sulfate and evapored in vacuo. The oily residue is distilled at 140° C/0.5 mm and the distillate is dissolved in ethanol. The resulting precipitate is filtered and recrystallized from diethylether-ethanol 1:1 to give the product 10-(2-dimethylaminoethyl)-10,11-dihydro-5-methylene-5H-dibenzo[a,d]cycloheptene, m.p. 171° to 172 C.

Synthesis routes and methods II

Procedure details

To a mixture of 5 g. of 10-(2-dimethylaminoethyl)-10,11-dihydro-5-methylene-5H-dibenzo[a,d]cycloheptene maleate in 150 ml. of methylene chloride there is added 50 ml. of 2N-sodium hydroxide, the mixture is shaken, the methylene chloride is dried, filtered and evaporated in vacuo to give 10-(2-dimethylaminoethyl)-10,11-dihydro-5-methylene-5H-dibenzo[a,d]cycloheptene.